Cas no 918418-94-7 (3-(Trifluoromethyl)-3,3a,4,5,6,7,8,9-octahydrocycloocta[c][1,2]oxazol-3-ol)

• Product Name: 3-(Trifluoromethyl)-3,3a,4,5,6,7,8,9-octahydrocycloocta[c][1,2]oxazol-3-ol
• CAS No: 918418-94-7
• MF: C₁₀H₁₄F₃NO₂
• MW: 237.218873500824
• CID: 776451
• Update Time: 2023-08-03

3-(Trifluoromethyl)-3,3a,4,5,6,7,8,9-octahydrocycloocta[c][1,2]oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• Cyclooct[c]isoxazol-3-ol, 3,3a,4,5,6,7,8,9-octahydro-3-(trifluoromethyl)-
• 3-(trifluoromethyl)-4,5,6,7,8,9-hexahydro-3aH-cycloocta[c][1,2]oxazol-3-ol
• 3-(Trifluoromethyl)-3,3a,4,5,6,7,8,9-octahydrocycloocta[c]isoxazole-3-ol
• 3-(Trifluoromethyl)-3,3a,4,5,6,7,8,9-octahydrocycloocta[c][1,2]oxazol-3-ol

• Inchi： 1S/C10H14F3NO2/c11-10(12,13)9(15)7-5-3-1-2-4-6-8(7)14-16-9/h7,15H,1-6H2
• InChI Key： RFJGTKZLJRBQOU-UHFFFAOYSA-N
• SMILES： FC(C1(C2C(CCCCCC2)=NO1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 303
• Topological Polar Surface Area: 41.8